6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine

• Molecular Formula: C12H8BrN3
• Molecular Weight: 274.12 g/mol
• IUPAC Name: 6-bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C12H8BrN3/c13-10-6-11(9-4-2-1-3-5-9)12-15-14-8-16(12)7-10/h1-8H
• InChI Key: FTOVFWMWKUQXGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=CN3C2=NN=C3)Br

Description

6-Bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C12H8BrN3 and its molecular weight is 274.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethyl orthoformate (564 μL, 5.16 mmol) was added into a solution of 1-(5-bromo-3-phenylpyridin-2-yl)hydrazine (1.29 mmol, crude) in CH2Cl2 (12 mL). TFA (100 μL, 1.29 mmol) was added after 15 mins. The reaction mixture was stirred at room temperature for 30 mins and then concentrated. The residue was purified by a flash column using a gradient of ethyl acetate (50-80%) in heptane as an eluent. The product containing fractions were concentrated to give 6-bromo-8-phenyl-[1,2,4]triazolo[4,3-a]pyridine (328.7 mg, 85% yield).